Cas no 1699651-87-0 (tert-butyl N-2-(cyclohexylmethoxy)-3-iodo-2-methylpropylcarbamate)

Tert-butyl N-2-(cyclohexylmethoxy)-3-iodo-2-methylpropylcarbamate is a specialized carbamate derivative featuring a cyclohexylmethoxy group and an iodine substituent on a branched propyl backbone. This compound is primarily utilized in organic synthesis, particularly in the construction of complex molecules due to its reactive iodine moiety, which facilitates further functionalization via cross-coupling or substitution reactions. The tert-butyl carbamate (Boc) protecting group enhances stability during synthetic manipulations while allowing selective deprotection under mild acidic conditions. Its structural features make it valuable in medicinal chemistry and peptide synthesis, offering precise control over molecular architecture. The cyclohexylmethoxy group contributes to lipophilicity, influencing solubility and reactivity in nonpolar environments.
tert-butyl N-2-(cyclohexylmethoxy)-3-iodo-2-methylpropylcarbamate structure
1699651-87-0 structure
Product Name:tert-butyl N-2-(cyclohexylmethoxy)-3-iodo-2-methylpropylcarbamate
CAS No:1699651-87-0
MF:C16H30INO3
MW:411.318777561188
CID:5602560
PubChem ID:114774025
Update Time:2025-05-22

tert-butyl N-2-(cyclohexylmethoxy)-3-iodo-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-1135680
    • tert-butyl N-[2-(cyclohexylmethoxy)-3-iodo-2-methylpropyl]carbamate
    • 1699651-87-0
    • tert-butyl N-2-(cyclohexylmethoxy)-3-iodo-2-methylpropylcarbamate
    • Inchi: 1S/C16H30INO3/c1-15(2,3)21-14(19)18-12-16(4,11-17)20-10-13-8-6-5-7-9-13/h13H,5-12H2,1-4H3,(H,18,19)
    • InChI Key: UAOAFJZYXRMZEL-UHFFFAOYSA-N
    • SMILES: ICC(C)(CNC(=O)OC(C)(C)C)OCC1CCCCC1

Computed Properties

  • Exact Mass: 411.12704g/mol
  • Monoisotopic Mass: 411.12704g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 47.6Ų

tert-butyl N-2-(cyclohexylmethoxy)-3-iodo-2-methylpropylcarbamate Pricemore >>

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Additional information on tert-butyl N-2-(cyclohexylmethoxy)-3-iodo-2-methylpropylcarbamate

Comprehensive Overview of tert-butyl N-2-(cyclohexylmethoxy)-3-iodo-2-methylpropylcarbamate (CAS No. 1699651-87-0)

The compound tert-butyl N-2-(cyclohexylmethoxy)-3-iodo-2-methylpropylcarbamate (CAS No. 1699651-87-0) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a cyclohexylmethoxy group and an iodo substituent, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and development, particularly in targeting specific enzymatic pathways.

One of the key features of tert-butyl N-2-(cyclohexylmethoxy)-3-iodo-2-methylpropylcarbamate is its versatility in organic synthesis. The presence of the tert-butyl carbamate group provides stability, while the iodo moiety offers a reactive site for further functionalization. This combination is particularly appealing for medicinal chemists working on small-molecule inhibitors or protease-targeting therapeutics, which are currently trending topics in pharmaceutical research. The compound's cyclohexylmethoxy side chain also contributes to its lipophilicity, a property often desired in drug candidates to improve membrane permeability.

In recent years, the demand for high-purity synthetic intermediates like CAS No. 1699651-87-0 has surged, driven by advancements in precision medicine and personalized therapeutics. The compound's structural complexity aligns well with the growing focus on targeted drug delivery systems, a hot topic in both academic and industrial settings. Moreover, its potential applications in catalysis and asymmetric synthesis have attracted attention from researchers exploring green chemistry approaches, another highly searched area in contemporary chemical science.

The synthesis and characterization of tert-butyl N-2-(cyclohexylmethoxy)-3-iodo-2-methylpropylcarbamate require specialized expertise in organoiodine chemistry and protective group strategies. These techniques are frequently discussed in scientific forums and are common search queries among chemistry professionals. The compound's stability under various conditions makes it suitable for multi-step synthetic routes, a feature highly valued in the development of complex natural product analogs and biologically active scaffolds.

From a commercial perspective, CAS No. 1699651-87-0 represents a niche but growing segment in the fine chemicals market. Suppliers and manufacturers are increasingly listing this compound in their catalogs to meet the rising demand from contract research organizations (CROs) and pharmaceutical innovators. Its applications extend beyond traditional drug discovery, with potential uses in material science and agrochemical research, areas that have seen increased investment in recent years.

Quality control and analytical characterization of tert-butyl N-2-(cyclohexylmethoxy)-3-iodo-2-methylpropylcarbamate typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for research applications. The growing emphasis on analytical method validation in chemical research further underscores the importance of these quality assurance processes.

Looking ahead, the scientific community anticipates expanding applications for CAS No. 1699651-87-0 in emerging fields like bioconjugation chemistry and prodrug development. These areas align with current trends in biopharmaceutical innovation and have been the subject of numerous recent publications and patent applications. The compound's unique structural features position it as a potentially valuable building block in these cutting-edge research domains.

For researchers working with tert-butyl N-2-(cyclohexylmethoxy)-3-iodo-2-methylpropylcarbamate, proper handling and storage are essential to maintain its integrity. While not classified as hazardous under standard regulations, appropriate laboratory practices should be followed when working with iodinated compounds. The growing focus on laboratory safety protocols and chemical handling best practices in research institutions worldwide makes this an important consideration for potential users of this material.

The patent landscape surrounding CAS No. 1699651-87-0 and related compounds shows increasing activity, particularly in therapeutic areas such as enzyme modulation and receptor targeting. This intellectual property activity reflects the compound's potential value in drug development pipelines. For businesses operating in the fine chemicals sector, monitoring these patent trends can provide valuable insights into future market opportunities.

In conclusion, tert-butyl N-2-(cyclohexylmethoxy)-3-iodo-2-methylpropylcarbamate represents an important tool in modern chemical research with diverse potential applications. Its combination of stability, reactivity, and structural features makes it particularly valuable in the current research climate focused on targeted molecular design and rational drug development. As scientific understanding of complex biological systems grows, compounds like CAS No. 1699651-87-0 will likely play increasingly important roles in advancing both fundamental knowledge and practical applications in the life sciences.

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